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Compound of Interest

Compound Name: Deta-NO

Cat. No.: B1240627 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemical reagents, such as the

nitric oxide (NO) donor Deta-NO (also known as DETA NONOate or NOC-18), are critical to

prevent potential hazards and ensure regulatory compliance. This document provides

essential, step-by-step guidance for the safe disposal of Deta-NO, reinforcing our commitment

to being your trusted partner in laboratory safety and chemical handling.

Deta-NO is a crystalline solid that is sensitive to moisture and air.[1] It is known to

spontaneously dissociate in a pH-dependent manner to release nitric oxide.[1][2] While alkaline

solutions of Deta-NO are relatively stable, decomposition is rapid at an acidic pH of 5.0.[1][2]

The decomposition of Deta-NO yields diethylenetriamine and nitric oxide gas.[3] Understanding

these properties is fundamental to its safe deactivation and disposal.

Quantitative Data on Deta-NO Stability
The stability of Deta-NO is highly dependent on pH and temperature. The following table

summarizes key quantitative data regarding its half-life under different conditions.
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Parameter Condition Value Reference

Half-life

0.1 M Phosphate

Buffer (pH 7.4) at

37°C

20 hours [1][2]

Half-life

0.1 M Phosphate

Buffer (pH 7.4) at 22-

25°C

56 hours [1]

Decomposition pH 5.0
Essentially

instantaneous
[2]

Stability in Solution 0.01 M NaOH at 0°C Stable for 24 hours [1]

Experimental Protocol for Deta-NO Disposal
This protocol outlines a safe and effective method for the deactivation and disposal of residual

Deta-NO and contaminated materials. This procedure should be performed in a well-ventilated

chemical fume hood, and appropriate personal protective equipment (PPE), including safety

goggles, a lab coat, and chemical-resistant gloves, must be worn.

Materials:

Waste Deta-NO solution or contaminated materials

Sodium nitrite (NaNO₂) solution (10% w/v)

Glacial acetic acid

Sodium bicarbonate (NaHCO₃)

pH indicator strips

Stir bar and stir plate

Appropriate waste container, properly labeled

Procedure:
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Preparation: In a chemical fume hood, place the beaker containing the Deta-NO waste on a

stir plate and add a stir bar.

Acidification for NO Release: Slowly add an excess of 10% sodium nitrite solution to the

Deta-NO waste. This step is to ensure any residual NONOate is converted to a more readily

decomposable form.

Controlled Decomposition: While stirring, slowly add glacial acetic acid to the solution to

lower the pH to approximately 5. This will initiate the rapid and complete decomposition of

Deta-NO, releasing nitric oxide gas. Ensure the fume hood is functioning correctly to safely

vent the evolved NO gas.

Verification of Decomposition: Allow the reaction to proceed for at least one hour to ensure

complete decomposition of the Deta-NO.

Neutralization: After decomposition is complete, carefully neutralize the acidic solution by

slowly adding sodium bicarbonate until the pH is between 6 and 8. Use pH indicator strips to

monitor the pH. Be cautious as the addition of sodium bicarbonate to an acidic solution will

cause effervescence (release of carbon dioxide).

Disposal: The neutralized solution can now be disposed of as hazardous waste according to

your institution's and local regulations. The waste container must be clearly labeled with its

contents.

Deta-NO Disposal Workflow
The following diagram illustrates the logical steps for the safe disposal of Deta-NO.
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Caption: Logical workflow for the safe disposal of Deta-NO.

By adhering to these procedures, you can ensure the safe handling and disposal of Deta-NO,

contributing to a secure and compliant laboratory environment. Always consult your institution's

specific safety guidelines and waste disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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